Cas no 2580182-59-6 (Methyl 3-(1-amino-2-ethoxy-2-oxoethyl)cyclobutane-1-carboxylate)

• Product Name: Methyl 3-(1-amino-2-ethoxy-2-oxoethyl)cyclobutane-1-carboxylate
• CAS No: 2580182-59-6
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 5658109
• PubChem ID: 165886277
• Update Time: 2025-05-25

Methyl 3-(1-amino-2-ethoxy-2-oxoethyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580182-59-6
• EN300-27728125
• methyl 3-(1-amino-2-ethoxy-2-oxoethyl)cyclobutane-1-carboxylate
• Methyl 3-(1-amino-2-ethoxy-2-oxoethyl)cyclobutane-1-carboxylate

• Inchi： 1S/C10H17NO4/c1-3-15-10(13)8(11)6-4-7(5-6)9(12)14-2/h6-8H,3-5,11H2,1-2H3
• InChI Key： KAURSPRORHYYOR-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(C(C(=O)OCC)N)C1)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.6Ų

Additional information on Methyl 3-(1-amino-2-ethoxy-2-oxoethyl)cyclobutane-1-carboxylate

Research Brief on Methyl 3-(1-amino-2-ethoxy-2-oxoethyl)cyclobutane-1-carboxylate (CAS: 2580182-59-6)

Methyl 3-(1-amino-2-ethoxy-2-oxoethyl)cyclobutane-1-carboxylate (CAS: 2580182-59-6) is a cyclobutane derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. This compound features a unique structural motif combining an amino acid-like fragment with a cyclobutane ring, making it an attractive candidate for the synthesis of novel bioactive molecules. Recent studies have explored its applications in the development of protease inhibitors, enzyme modulators, and other therapeutic agents.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of peptidomimetics. Peptidomimetics are synthetic compounds designed to mimic the structure and function of natural peptides, offering enhanced stability and bioavailability. The presence of both amino and ester functional groups in Methyl 3-(1-amino-2-ethoxy-2-oxoethyl)cyclobutane-1-carboxylate allows for further chemical modifications, enabling the creation of diverse molecular libraries for high-throughput screening.

Recent studies have demonstrated the utility of this compound in the development of inhibitors targeting serine proteases, a class of enzymes implicated in various diseases, including cancer, inflammation, and viral infections. Researchers have successfully incorporated the cyclobutane scaffold into the design of selective inhibitors, leveraging its conformational rigidity to enhance binding affinity and specificity. Preliminary results from in vitro assays indicate promising inhibitory activity against several protease targets, with potential for further optimization.

In addition to its applications in protease inhibition, Methyl 3-(1-amino-2-ethoxy-2-oxoethyl)cyclobutane-1-carboxylate has also been investigated as a precursor for the synthesis of cyclobutane-containing natural products. Cyclobutane rings are found in a variety of biologically active natural products, and their synthetic analogs often exhibit unique pharmacological properties. Recent synthetic methodologies have highlighted the efficiency of this compound in constructing complex cyclobutane frameworks, paving the way for the discovery of new drug candidates.

Another notable area of research involves the use of this compound in the development of covalent inhibitors. Covalent inhibitors form irreversible or reversible bonds with their target proteins, offering advantages such as prolonged pharmacological effects and reduced dosing frequency. The amino and ester functionalities of Methyl 3-(1-amino-2-ethoxy-2-oxoethyl)cyclobutane-1-carboxylate provide reactive handles for the introduction of electrophilic warheads, a critical feature in covalent inhibitor design. Recent studies have reported the successful incorporation of this scaffold into covalent inhibitors targeting kinases and other disease-relevant enzymes.

Despite these promising developments, challenges remain in the optimization of Methyl 3-(1-amino-2-ethoxy-2-oxoethyl)cyclobutane-1-carboxylate-based compounds for clinical applications. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. However, the versatility and synthetic accessibility of this compound make it a valuable tool in the ongoing quest for novel therapeutics.

In conclusion, Methyl 3-(1-amino-2-ethoxy-2-oxoethyl)cyclobutane-1-carboxylate (CAS: 2580182-59-6) represents a promising scaffold in chemical biology and drug discovery. Its unique structural features and functional group compatibility enable diverse applications, from protease inhibition to natural product synthesis. Continued research efforts are expected to uncover new opportunities for this compound, contributing to the advancement of innovative therapeutic strategies.